Cas no 2171186-97-1 ((3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid)

• Product Name: (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid
• CAS No: 2171186-97-1
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5870138
• PubChem ID: 165957591
• Update Time: 2025-06-07

(3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid
• (3R)-3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid
• 2171186-97-1
• EN300-1579814

• Inchi： 1S/C26H32N2O5/c1-4-17(13-24(29)28-23(16(2)3)14-25(30)31)27-26(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22-23H,4,13-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t17-,23-/m1/s1
• InChI Key： NBLBNUPMMJSUJK-UZUQRXQVSA-N
• SMILES： O(C(N[C@H](CC)CC(N[C@H](CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid

Introduction to (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic Acid (CAS No. 2171186-97-1)

The compound (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid, identified by its CAS number 2171186-97-1, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This intricate molecular structure, characterized by its chiral centers and functional groups, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and multiple amino acid-derived moieties underscores its versatility as a building block for more complex pharmacological entities.

In recent years, the demand for highly specialized intermediates in drug synthesis has surged, driven by the need for more effective and targeted therapies. The compound in question, with its well-defined stereochemistry and protective groups, offers a unique platform for the design of novel bioactive molecules. Its structural features make it particularly suitable for applications in peptide mimetics and enzyme inhibitors, areas where precise control over molecular conformation is paramount.

The Fmoc group, a staple in solid-phase peptide synthesis, provides an orthogonal protecting group that can be selectively removed under mild conditions. This characteristic is crucial for the stepwise assembly of complex peptides without unintended side reactions. Furthermore, the presence of multiple chiral centers ensures that the compound can exist as a specific enantiomer or a mixture of diastereomers, each with distinct biological activities. This aspect is particularly relevant in the context of modern drug discovery, where enantioselectivity often dictates the efficacy and safety of a therapeutic agent.

Current research in medicinal chemistry increasingly emphasizes the importance of heterocyclic scaffolds in drug design. The fluorene moiety present in this compound not only contributes to its structural complexity but also imparts favorable physicochemical properties such as solubility and metabolic stability. These attributes are critical for ensuring that the compound behaves predictably within biological systems, thereby enhancing its potential as a lead molecule or intermediate in synthetic pathways.

The amide and carboxylic acid functionalities further expand the synthetic possibilities of this compound. Amides are ubiquitous in biological molecules and serve as key pharmacophores in many drugs. By incorporating these groups into a single molecular framework, researchers can explore diverse chemical modifications that may enhance binding affinity or metabolic profiles. Additionally, the carboxylic acid group provides a site for further derivatization, allowing for the creation of esters, amides, or other functionalized derivatives that may exhibit improved pharmacological properties.

Recent studies have highlighted the role of chiral amino acids in modulating enzyme activity and receptor binding. The stereochemistry of (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid is particularly noteworthy in this context. The precise arrangement of its three stereocenters ensures that the compound maintains a specific three-dimensional shape, which is essential for interactions with biological targets such as enzymes or receptors. This level of structural control is often difficult to achieve with simpler molecules but becomes feasible through careful synthetic planning.

In addition to its structural complexity, this compound exhibits promising physicochemical properties that make it an attractive candidate for further development. For instance, its solubility profile can be tailored through modifications at various positions within the molecule. This flexibility is crucial for formulating drugs that can be administered via different routes, such as oral or intravenous delivery. Furthermore, the metabolic stability of the fluorene group suggests that it may resist rapid degradation in vivo, potentially extending its half-life and improving bioavailability.

The pharmaceutical industry has increasingly recognized the value of advanced intermediates like this one in accelerating drug discovery pipelines. By providing chemists with high-quality building blocks, such compounds enable faster iteration cycles during lead optimization phases. This efficiency is particularly important given the high costs and time investments associated with bringing a new drug to market. As a result, there is growing interest in developing robust synthetic routes to produce these specialized intermediates at scale.

Looking ahead, future research on (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid may focus on exploring its derivatives and analogs to identify new bioactive entities. Computational modeling techniques can play a significant role here by predicting how structural modifications will affect biological activity. Such approaches are already being employed to screen large libraries of compounds virtual before they are synthesized in the lab, thereby saving valuable resources.

Moreover, advances in green chemistry principles may influence how this compound is produced moving forward. Sustainable synthetic methodologies that minimize waste and energy consumption are becoming increasingly important as regulatory pressures mount on pharmaceutical manufacturers to adopt environmentally responsible practices. Innovations such as flow chemistry or biocatalysis could offer ways to streamline production while maintaining high yields and purity standards.